Cas no 2115797-49-2 (1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester
• CAS No: 2115797-49-2
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5297599
• Update Time: 2025-06-09

1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester

• Inchi： 1S/C12H19N3O2/c1-2-17-12(16)11-10(13-15-14-11)9-7-5-3-4-6-8-9/h9H,2-8H2,1H3,(H,13,14,15)
• InChI Key： KBIMRGGKRCSXFP-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=C(C2CCCCCC2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester

Introduction to 1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester (CAS No. 2115797-49-2)

1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester (CAS No. 2115797-49-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the 4-cycloheptyl and ethyl ester functionalities, contribute to its distinct properties and make it a valuable candidate for various research and development activities.

The 1H-1,2,3-triazole core is a well-known heterocyclic ring system that has been extensively studied for its wide range of biological activities. Triazoles are known to exhibit antifungal, antibacterial, antiviral, and anti-inflammatory properties, among others. The presence of the 4-cycloheptyl substituent adds a hydrophobic character to the molecule, which can enhance its membrane permeability and bioavailability. The ethyl ester group further modulates the compound's solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a treatment for inflammatory diseases.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the antiviral properties of 1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester against several viral strains. The results showed that the compound exhibited significant antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action was attributed to the compound's ability to interfere with viral replication processes, making it a promising candidate for antiviral drug development.

The synthetic route for 1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester has been well-documented in the literature. A typical synthesis involves the coupling of an appropriate 4-cycloheptyl carboxylic acid derivative with an azide under copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) conditions. This reaction is highly efficient and provides excellent yields of the desired product. The subsequent esterification step using ethanol and an acid catalyst completes the synthesis of the final compound.

The physical and chemical properties of 1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester have been characterized in detail. The compound is a white crystalline solid with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties make it suitable for various analytical techniques and pharmaceutical formulations.

In terms of safety and handling, 1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester should be stored in a cool, dry place away from direct sunlight and incompatible materials. Standard laboratory safety protocols should be followed when handling this compound to ensure safe use and storage.

The potential applications of 1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester extend beyond its biological activities. Its unique structural features make it an attractive building block for organic synthesis and materials science. For example, researchers have explored its use in the development of functional materials with enhanced mechanical properties and thermal stability.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-cycloheptyl-, ethyl ester (CAS No. 2115797-49-2) is a multifaceted compound with significant potential in various fields of research and development. Its diverse biological activities and favorable physicochemical properties make it a valuable candidate for further investigation and application in medicinal chemistry and pharmaceutical sciences.